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Compound of Interest

Compound Name: Partricin

Cat. No.: B081090 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is of utmost importance. This document provides

critical safety and logistical information for managing Partricin, a heptaene macrolide

antibiotic. As a specific Safety Data Sheet (SDS) for Partricin is not readily available, the

following guidance is based on general best practices for handling similar potentially hazardous

substances and available toxicological information.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure when

handling Partricin. The following table summarizes the recommended PPE.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields

Must conform to EN166 (EU)

or NIOSH (US) standards.

Chemical Safety Goggles
Recommended when there is

a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

damage before each use and

replace if compromised.[1]

Body Protection Laboratory Coat

Should be long-sleeved and

made of a chemical-resistant

material.

Chemical-Resistant Apron

To be worn over the lab coat

when handling larger

quantities or when there is a

significant risk of splashes.[1]

Respiratory Protection Fume Hood

All handling of solid or volatile

forms of the compound should

be conducted in a certified

chemical fume hood.[1]

Respirator

For situations where a fume

hood is not available or in case

of a spill, a respirator with

appropriate cartridges should

be used.[1]

Toxicity and Hazard Information
Partricin is a polyene macrolide antibiotic that exhibits significant antifungal activity but also

has poor selective toxicity.[2][3] This means it can be toxic to host cells as well as fungi. Its

derivatives, iso-partricins A and B, have shown reduced hemolytic activity and therefore a

better selective toxicity index compared to the native form.[2]
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Hazard Statements (based on similar compounds):

H372: Causes damage to organs through prolonged or repeated exposure.

Precautionary Statements (based on similar compounds):

P260: Do not breathe dust.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P314: Get medical advice/attention if you feel unwell.

P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Partricin and ensuring a

safe laboratory environment.

Handling:

Work under a fume hood.

Do not inhale the substance/mixture.

Avoid contact with the substance.

Ensure adequate ventilation.

Storage:

Keep the container tightly closed and in a dry, well-ventilated place.

The product is sensitive to light and moisture.

Store locked up or in an area accessible only to qualified or authorized personnel.
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Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Immediately evacuate the area of the spill.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Contain: For solid spills, carefully sweep up the material to avoid creating dust. For liquid

spills, use an inert absorbent material.[1]

Decontaminate: Clean the spill area with a suitable decontamination solution.[1]

Collect Waste: Collect all contaminated materials in a labeled, sealed container for

hazardous waste disposal.

Waste Disposal:

All materials contaminated with Partricin must be treated as hazardous waste.

Use designated, leak-proof, and chemically compatible waste containers.

Label containers clearly with "Hazardous Waste" and "Partricin".

Dispose of contents and container to an approved waste disposal plant.

Experimental Protocols
Detailed experimental protocols for Partricin are specific to the research being conducted.

However, a general workflow for a photochemical isomerization experiment has been

described:[2][4]

Dissolution: Dissolve the Partricin complex in a 95% methanol/5% water solvent system to a

concentration of 1 mg/mL.[2][4]
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Irradiation: While gently stirring, irradiate the solution with two long-wavelength UV lamps (λ

= 365 nm, 8 W) for approximately 1 hour. The reaction vessel should be in the dark at room

temperature.[2][4]

Monitoring: Monitor the progress of the photochemical isomerization reaction using UV-VIS

spectroscopy and RP-HPLC analysis.[2][4]

Visual Guides
The following diagrams illustrate the recommended workflow for handling Partricin and a

general representation of a signaling pathway that could be affected by such an antifungal

agent.
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Partricin Handling Workflow

Receiving and Unpacking
- Verify integrity

- Wear appropriate PPE

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from light and moisture

Handling and Preparation
- Inside a certified fume hood
- Use designated equipment

Experimentation
- Follow specific protocol

- Minimize aerosol generation

Waste Collection
- Segregate hazardous waste

- Use labeled, leak-proof containers

Decontamination
- Clean work surfaces

- Decontaminate equipment

Disposal
- Through approved hazardous waste program

Click to download full resolution via product page

Caption: Workflow for safe handling of Partricin from receipt to disposal.
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Generalized Antifungal Signaling Pathway Disruption

Partricin

Fungal Cell Membrane
(Ergosterol)

Binds to Ergosterol

Loss of Membrane Integrity

Disrupts

Ion Leakage (K+, Na+)

Fungal Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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